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Compound of Interest

Compound Name: Bucetin

Cat. No.: B10753168 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Bucetin, a hazardous chemical compound. This guidance is intended for researchers,

scientists, and drug development professionals to ensure safe handling and waste

management in a laboratory setting.

Warning: Bucetin is classified as a hazardous substance. It is harmful if inhaled or in contact

with skin and is recognized as a potential carcinogen.[1][2] It was withdrawn from the market

due to renal toxicity.[3][4] Adherence to strict safety protocols is mandatory when handling this

compound.

I. Personal Protective Equipment (PPE) and
Handling
Before handling Bucetin waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or other protective garments.

Eye/Face Protection: Safety glasses or a face shield.

Always handle Bucetin in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[2]
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II. Step-by-Step Disposal Procedure for Unused or
Expired Bucetin

Containment: Carefully place the unwanted Bucetin into a suitable, sealable container

designed for hazardous chemical waste. Ensure the container is clearly and accurately

labeled.

Labeling: The label must include, at a minimum:

The words "Hazardous Waste"

The chemical name: "Bucetin"

The CAS Number: "1083-57-4"

Associated Hazards: "Toxic," "Carcinogen"

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area. This area should be away from incompatible materials.

Consultation: Contact your institution's Environmental Health and Safety (EHS) office or the

local Waste Management Authority for guidance on disposal. Regulations for hazardous

waste disposal vary by location.

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed professional waste disposal company. The preferred method of disposal is chemical

incineration equipped with an afterburner and scrubber.

Do Not:

Dispose of Bucetin down the drain.

Mix with general laboratory or municipal trash.

III. Spill Cleanup Procedures
Minor Spills:
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Restrict Access: Ensure the spill area is clear of personnel.

Ventilate: Ensure adequate ventilation.

Cleanup: Use dry cleanup procedures and avoid generating dust.

Gently dampen the spilled powder with water to prevent it from becoming airborne.

Carefully sweep or vacuum the material. The vacuum cleaner must be fitted with a HEPA-

type microfilter.

Containment: Place the collected waste into a sealed, labeled container for hazardous

waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Major Spills:

Evacuate: Immediately clear the area of all personnel and move upwind.

Alert: Notify your institution's emergency responders and provide them with details of the

spill.

Restrict Access: Prevent entry into the affected area until it has been deemed safe by safety

professionals.

IV. Chemical and Physical Properties
A summary of key quantitative data for Bucetin is provided below for easy reference.
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Property Value Source

CAS Number 1083-57-4

Molecular Formula C₁₂H₁₇NO₃

Molecular Weight 223.27 g/mol

Appearance
White to off-white crystalline

powder

Solubility

Soluble in organic solvents

(e.g., 44 mg/mL in DMSO);

limited solubility in water.

V. Bucetin Disposal Workflow
The following diagram outlines the decision-making process for the safe disposal of Bucetin
waste in a laboratory setting.
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Bucetin Waste Identified

Step 1: Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Step 2: Assess Nature of Waste

Spill or Unused Product?

Spill Cleanup

Spill

Unused/Expired Product

Unused

Minor or Major Spill?

Place in a clearly labeled,
sealed hazardous waste container.

Minor Spill:
Dampen, sweep/vacuum (HEPA).

Place in sealed container.

Minor

Major Spill:
Evacuate area, move upwind.
Alert Emergency Responders.

Major

Step 3: Label Container
'Hazardous Waste - Bucetin'

Step 4: Consult Institutional EHS /
Local Waste Management Authority

Step 5: Arrange for Professional Disposal
(Licensed Company)

Dispose via chemical incineration
with afterburner and scrubber.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Bucetin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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